Cas no 6640-23-9 (4,5,6-Triaminopyrimidine sulfate hydrate)

• Product Name: 4,5,6-Triaminopyrimidine sulfate hydrate
• CAS No: 6640-23-9
• MF: C₄H₁₁N₅O₅S
• MW: 241.225638628006
• MDL: MFCD00150095
• CID: 515642
• PubChem ID: 87576308
• Update Time: 2025-05-22

4,5,6-Triaminopyrimidine sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Triaminopyrimidine sulfate
• 4,5,6-Triaminopyrimidine Sulfate Hydrate
• Pyrimidine-4,5,6-triamine
• pyrimidine-4,5,6-triamine,sulfuric acid,hydrate
• 4,5,6-Pyrimidinetriamine sulfate monohydrate
• 4,5,6-Triaminepyrimidine sulfate hydrate
• Pyrimidine-4,5,6-triamine sulfate hydrate
• Pyrimidine, 4,5,6-triamino-, sulfate, hydrate
• pyrimidine-4,5,6-triamine; sulfuric acid; hydrate
• zlchem 873
• C4H7N5.H2O.H2SO4
• ZLD0334
• 7243AF
• VP50154
• HP21043
• 4,5,6-Pyrimidinetriamine sulfate hydrate
• pyrimidi
• 4,5,6-Triaminopyrimidine sulfate hydrate

• MDL： MFCD00150095
• Inchi： 1S/C4H7N5.H2O4S.H2O/c5-2-3(6)8-1-9-4(2)7;1-5(2,3)4;/h1H,5H2,(H4,6,7,8,9);(H2,1,2,3,4);1H2
• InChI Key： WRXLIMZODSSQIH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O.N1C=NC(=C(C=1N)N)N

Computed Properties

• Exact Mass: 223.03800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 188

Experimental Properties

• Melting Point: >300 °C(lit.)
• PSA: 186.82000
• LogP: 1.39480

4,5,6-Triaminopyrimidine sulfate hydrate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26
• RTECS：UW5825000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,5,6-Triaminopyrimidine sulfate hydrate

4,5,6-Triaminopyrimidine Sulfate Hydrate (CAS No. 6640-23-9): A Versatile Chemical Compound with Diverse Applications

4,5,6-Triaminopyrimidine sulfate hydrate (CAS No. 6640-23-9) is a specialized chemical compound that has garnered significant attention in various scientific and industrial fields. This pyrimidine derivative is known for its unique molecular structure and wide-ranging applications, particularly in pharmaceutical research, material science, and organic synthesis. As researchers continue to explore novel compounds for advanced applications, 4,5,6-triaminopyrimidine sulfate stands out for its remarkable properties and potential uses.

The chemical formula of 4,5,6-triaminopyrimidine sulfate hydrate reflects its composition as a hydrated sulfate salt of the triaminopyrimidine base. This heterocyclic compound features three amino groups attached to the pyrimidine ring, which contributes to its reactivity and functionality in various chemical processes. The presence of the sulfate group and water molecules in its hydrate form enhances its stability and solubility, making it particularly useful in laboratory and industrial settings.

One of the most significant applications of CAS 6640-23-9 is in pharmaceutical research, where it serves as a key intermediate in the synthesis of various drug molecules. The compound's unique structure makes it valuable for developing potential therapeutic agents, particularly in areas such as antiviral and anticancer research. Recent studies have explored its role in creating novel nucleoside analogs, which are crucial in modern medicinal chemistry. The pharmaceutical industry's growing interest in pyrimidine-based compounds has further increased demand for high-quality 4,5,6-triaminopyrimidine sulfate hydrate.

In material science, 4,5,6-triaminopyrimidine sulfate has shown promise in the development of advanced materials. Its ability to form stable complexes with various metal ions makes it valuable for creating coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Researchers are particularly interested in how the multiple amino groups in triaminopyrimidine derivatives can be utilized to design materials with specific properties and functions.

The synthesis and purification of 4,5,6-triaminopyrimidine sulfate hydrate require specialized knowledge and techniques. Manufacturers must ensure high purity levels to meet the stringent requirements of research and industrial applications. Common analytical methods for quality control include HPLC, NMR spectroscopy, and elemental analysis. The compound typically appears as a white to off-white crystalline powder with good stability under proper storage conditions.

From a commercial perspective, the market for CAS 6640-23-9 has seen steady growth in recent years. This growth is driven by increasing research activities in pharmaceutical development and advanced materials. Suppliers of 4,5,6-triaminopyrimidine sulfate hydrate often provide technical data sheets and certificates of analysis to ensure researchers have all necessary information about the compound's specifications and handling requirements.

Environmental and safety considerations are important when working with 4,5,6-triaminopyrimidine sulfate. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical. Researchers should consult material safety data sheets (MSDS) and implement appropriate protective measures during use. The compound's biodegradation and environmental fate are subjects of ongoing study to ensure its responsible use in various applications.

Recent scientific literature has highlighted several innovative uses of triaminopyrimidine derivatives in cutting-edge research. These include their potential in supramolecular chemistry, where they can serve as building blocks for complex molecular architectures. The compound's ability to participate in hydrogen bonding and other non-covalent interactions makes it particularly valuable in this field. Additionally, some studies have explored its use in dye chemistry and as a precursor for specialty chemicals.

The future outlook for 4,5,6-triaminopyrimidine sulfate hydrate appears promising, with potential applications emerging in nanotechnology and green chemistry. As sustainable chemical processes gain importance, researchers are investigating how this compound can contribute to more environmentally friendly synthesis methods. Its role in developing biodegradable materials and catalysts is another area of growing interest that may drive future demand for this versatile chemical.

For laboratories and industries seeking reliable sources of CAS 6640-23-9, it's essential to partner with reputable suppliers who can provide consistent quality and technical support. Many researchers searching for "where to buy 4,5,6-triaminopyrimidine sulfate" or "triaminopyrimidine sulfate hydrate suppliers" prioritize vendors with demonstrated expertise in fine chemicals and custom synthesis capabilities.

In conclusion, 4,5,6-triaminopyrimidine sulfate hydrate represents an important compound at the intersection of chemistry, materials science, and pharmaceutical research. Its unique properties and versatile applications continue to make it a subject of scientific interest and industrial relevance. As research progresses, we can expect to see new and innovative uses for this compound emerge, further solidifying its position as a valuable tool in modern chemistry and technology development.